
Application Notes and Protocols for 1-(furan-3-
yl)-N-methylmethanamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(furan-3-yl)-N-

methylmethanamine

Cat. No.: B1315529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-(Furan-3-yl)-N-methylmethanamine is a furan-containing amine that holds potential as a

building block in medicinal chemistry and drug discovery. The furan scaffold is present in

numerous biologically active compounds, exhibiting a wide range of therapeutic properties

including antibacterial, anti-inflammatory, and anticancer effects. This document provides a

detailed, representative experimental protocol for the synthesis of 1-(furan-3-yl)-N-
methylmethanamine via reductive amination, a common and effective method for amine

synthesis. Due to the limited availability of specific biological data for this compound in the

public domain, this document focuses on the synthetic aspect and provides a general overview

of the potential biological significance of furan-containing molecules.
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Property Value Source

Chemical Formula C₆H₉NO

CAS Number 29765-25-1

Molecular Weight 111.14 g/mol Calculated

Synonyms

(3-Furylmethyl)methylamine,

N-(3-Furylmethyl)-N-

methylamine, (furan-3-

ylmethyl)(methyl)amine, N-

Methyl-3-furanmethanamine

Experimental Protocol: Synthesis of 1-(furan-3-yl)-N-
methylmethanamine
This protocol describes a representative method for the synthesis of 1-(furan-3-yl)-N-
methylmethanamine via a two-step, one-pot reductive amination of furan-3-carbaldehyde with

methylamine. This approach involves the initial formation of an imine intermediate, followed by

its reduction to the desired secondary amine.

Materials and Reagents
Furan-3-carbaldehyde

Methylamine (solution in THF or methanol, e.g., 2.0 M)

Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (STAB)

Methanol (anhydrous)

Dichloromethane (DCM, anhydrous)

Saturated aqueous sodium bicarbonate solution (NaHCO₃)

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Rotary evaporator

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Standard glassware for extraction and filtration

Experimental Workflow
To cite this document: BenchChem. [Application Notes and Protocols for 1-(furan-3-yl)-N-
methylmethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315529#1-furan-3-yl-n-methylmethanamine-
experimental-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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